Cas no 1892174-85-4 (1-(5-bromo-2-chlorophenyl)propan-2-ol)

• Product Name: 1-(5-bromo-2-chlorophenyl)propan-2-ol
• CAS No: 1892174-85-4
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 5913641
• PubChem ID: 117377788
• Update Time: 2025-05-27

1-(5-bromo-2-chlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chlorophenyl)propan-2-ol
• EN300-1909559
• 1892174-85-4

• Inchi： 1S/C9H10BrClO/c1-6(12)4-7-5-8(10)2-3-9(7)11/h2-3,5-6,12H,4H2,1H3
• InChI Key： KQVPTYSJQDNMAF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC(C)O)Cl

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(5-bromo-2-chlorophenyl)propan-2-ol

Comprehensive Overview of 1-(5-bromo-2-chlorophenyl)propan-2-ol (CAS No. 1892174-85-4): Properties, Applications, and Industry Insights

The chemical compound 1-(5-bromo-2-chlorophenyl)propan-2-ol (CAS No. 1892174-85-4) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a halogenated aromatic alcohol, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₀BrClO, features both bromo and chloro substituents on the phenyl ring, which contribute to its reactivity and potential applications in drug discovery pipelines.

Recent studies highlight the growing demand for halogenated organic compounds like 1-(5-bromo-2-chlorophenyl)propan-2-ol in medicinal chemistry. Researchers are particularly interested in how the 5-bromo-2-chloro substitution pattern influences molecular interactions in biological systems. The compound's alcohol functional group (-OH) at the propan-2-ol position makes it a valuable precursor for etherification or esterification reactions, commonly required in API (Active Pharmaceutical Ingredient) synthesis.

From an industrial perspective, CAS 1892174-85-4 aligns with current trends in green chemistry and atom economy. Manufacturers are optimizing synthetic routes to minimize waste generation during its production. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are routinely employed to verify the purity of this compound, which typically exceeds 97% in commercial samples. These quality control measures address the pharmaceutical industry's stringent requirements for intermediate chemicals.

The thermal stability of 1-(5-bromo-2-chlorophenyl)propan-2-ol has been investigated through DSC (Differential Scanning Calorimetry) studies, revealing decomposition temperatures above 200°C. This property makes it suitable for various chemical transformations requiring moderate heating. Furthermore, its solubility profile - showing good dissolution in polar organic solvents like ethanol and acetone but limited water solubility - provides flexibility in reaction design for different industrial applications.

Emerging research explores the potential of bromo-chloro phenyl derivatives in material science, particularly in the development of liquid crystal compounds and organic semiconductors. The electron-withdrawing nature of the halogen atoms in CAS 1892174-85-4 may influence charge transport properties, making it an interesting candidate for optoelectronic applications. This interdisciplinary potential contributes to the compound's growing relevance beyond traditional chemical synthesis.

Regulatory aspects surrounding halogenated intermediates continue to evolve, with REACH (Registration, Evaluation, Authorization and Restriction of Chemicals) compliance being a key consideration for European markets. Proper handling procedures for 1-(5-bromo-2-chlorophenyl)propan-2-ol emphasize standard laboratory safety protocols, including the use of personal protective equipment (PPE) and adequate ventilation systems during manipulation.

The global market for pharmaceutical intermediates like 1892174-85-4 is projected to grow at a CAGR of 6.2% through 2028, according to recent industry reports. This growth is driven by increasing R&D investments in novel drug development and the expansion of contract manufacturing organizations (CMOs). As patent expirations accelerate generic drug production, demand for reliable intermediates such as this compound is expected to rise correspondingly.

From a synthetic chemistry perspective, the propan-2-ol moiety in this compound offers multiple derivatization opportunities. Researchers have successfully utilized it in nucleophilic substitution reactions, oxidation to corresponding ketones, and as a building block for more complex heterocyclic systems. These transformations underscore the compound's utility in constructing molecular architectures with potential biological activity.

Environmental fate studies of bromo-chloro aromatic compounds indicate that proper waste management protocols should be followed during industrial-scale production. Advanced oxidation processes and adsorption techniques have shown efficacy in treating wastewater containing similar structural analogs, addressing growing environmental concerns in chemical manufacturing.

In analytical characterization, 1-(5-bromo-2-chlorophenyl)propan-2-ol exhibits distinctive spectral features. The ¹H NMR spectrum typically shows characteristic signals for the aromatic protons (δ 7.2-7.8 ppm), the methine proton adjacent to the hydroxyl group (δ ~4.0 ppm), and the methyl group (δ ~1.3 ppm). These spectroscopic signatures facilitate quality control and compound identification throughout the supply chain.

The compound's crystallization behavior has practical implications for purification and formulation. Polymorphism studies of similar halogenated phenylpropanols suggest that controlled crystallization conditions can yield materials with optimized physical properties for specific applications. This aspect is particularly relevant for pharmaceutical manufacturers seeking consistent particle size distribution in drug formulations.

Supply chain dynamics for CAS 1892174-85-4 reflect broader trends in fine chemical distribution. Just-in-time inventory systems and regional production hubs are becoming increasingly common to ensure reliable access to such specialized intermediates. Quality certifications including ISO 9001 and GMP (Good Manufacturing Practice) compliance have become key differentiators among suppliers in this competitive market segment.

Future research directions may explore the biocatalytic transformation of 1-(5-bromo-2-chlorophenyl)propan-2-ol using engineered enzymes. Such green chemistry approaches could offer more sustainable production routes while maintaining high stereoselectivity - an important consideration for chiral drug synthesis. The compound's structural features make it a promising candidate for these emerging biotechnological applications.

In conclusion, 1-(5-bromo-2-chlorophenyl)propan-2-ol (CAS No. 1892174-85-4) represents a chemically versatile building block with growing importance across multiple industries. Its unique combination of halogen substituents and alcohol functionality enables diverse synthetic applications, while ongoing research continues to uncover new potential uses. As chemical innovation progresses, this compound is well-positioned to maintain its relevance in advanced material and pharmaceutical development pipelines.